Cas no 727672-14-2 (N-(tert-Butyl)-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide)

• Product Name: N-(tert-Butyl)-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
• CAS No: 727672-14-2
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• MDL: MFCD05860259
• CID: 3082108
• PubChem ID: 5295646
• Update Time: 2025-04-21

N-(tert-Butyl)-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(tert-Butyl)-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfona mide
• 727672-14-2
• N-(tert-butyl)-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
• N-(tert-Butyl)-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide
• LS-07994
• MFCD05860259
• 2H-1,4-benzoxazine-6-sulfonamide, N-(1,1-dimethylethyl)-3,4-dihydro-7-methyl-3-oxo-
• 7-METHYL-N-(2-METHYL-2-PROPANYL)-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-6-SULFONAMIDE
• N-tert-butyl-7-methyl-3-oxo-4H-1,4-benzoxazine-6-sulfonamide
• AKOS000643643
• H34579
• N-tert-butyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
• STK737180
• ALBB-024449
• N-(tert-Butyl)-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide

• MDL： MFCD05860259
• Inchi： 1S/C13H18N2O4S/c1-8-5-10-9(14-12(16)7-19-10)6-11(8)20(17,18)15-13(2,3)4/h5-6,15H,7H2,1-4H3,(H,14,16)
• InChI Key： WFSMBPYVTMVWEK-UHFFFAOYSA-N
• SMILES： S(C1C=C2C(=CC=1C)OCC(N2)=O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 298.09872823Da
• Monoisotopic Mass: 298.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones